![molecular formula C17H24N2O2 B5620632 N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propanamide](/img/structure/B5620632.png)
N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propanamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)propanamide involves complex processes such as cyclopropanation, which has been observed in the formation of doubly constrained 1-aminocyclopropane-1-carboxylic acid systems through reactions of N-benzoyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid with acetic anhydride, leading to novel heterocyclic systems upon transformation (Szakonyi et al., 2002).
Molecular Structure Analysis
The molecular structure of compounds closely related to the target molecule has been extensively studied. For instance, the synthesis and structural characterization of cyclohexanaminium 2-(methoxycarbonyl)-3,4,5,6-tetrabromobenzoate methanol solvate revealed insights into the molecular configuration and stabilization through hydrogen bonding, providing a foundation for understanding similar molecular structures (Li et al., 2017).
Chemical Reactions and Properties
The chemical reactivity of compounds with structural similarities to this compound is influenced by various factors, including electronic effects. For example, the synthesis and properties of substituted CBI analogs of CC-1065 and the Duocarmycins revealed the magnitude of electronic effects on functional reactivity, providing insights into the chemical reactions and properties of related compounds (Boger et al., 1996).
Physical Properties Analysis
The physical properties of related compounds, such as their solubility, melting points, and crystalline structure, play a crucial role in their application and function in chemical processes. The crystal and molecular structure analysis of novel bioactive heterocyclic compounds, for example, provides valuable information on the physical characteristics that can be extrapolated to similar molecules (Thimmegowda et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-cyclopropyl-2-(7-methoxy-1,2,4,5-tetrahydro-3-benzazepin-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c1-12(17(20)18-15-4-5-15)19-9-7-13-3-6-16(21-2)11-14(13)8-10-19/h3,6,11-12,15H,4-5,7-10H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEEMTAKLOBNSNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CC1)N2CCC3=C(CC2)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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